(Z)-methyl 2-((2-chlorobenzoyl)imino)-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(2-chlorobenzoyl)imino-3-prop-2-ynyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C19H13ClN2O3S/c1-3-10-22-15-9-8-12(18(24)25-2)11-16(15)26-19(22)21-17(23)13-6-4-5-7-14(13)20/h1,4-9,11H,10H2,2H3
• InChI Key: MTKBEPOQELZKJJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=CC=C3Cl)S2)CC#C
• Molecular Formula: C19H13ClN2O3S
• Molecular Weight: 384.8 g/mol

Description

This compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound. It has a benzoyl group attached to the nitrogen atom and a prop-2-yn-1-yl group attached to the carbon atom of the thiazole ring. The presence of these functional groups suggests that this compound might have interesting chemical properties and could be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzo[d]thiazole ring, followed by the introduction of the benzoyl and prop-2-yn-1-yl groups. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzo[d]thiazole ring, with the benzoyl and prop-2-yn-1-yl groups attached. The exact geometry of the molecule would depend on the specific arrangement of these groups.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the benzoyl and prop-2-yn-1-yl groups. These groups could potentially participate in various chemical reactions, such as nucleophilic substitution or addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its specific chemical structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Scientific Research Applications

Antimicrobial Activity

• Application : Research suggests that this compound exhibits antimicrobial properties. .

Plant Growth Regulation

• Application : The compound acts as a plant growth regulator, influencing stem elongation, leaf formation, flowering, and fruit ripening. .

Photocatalysis and Formylation

• Application : The compound might participate in visible-light-induced oxidative formylation reactions. .

Mechanism of Action

The mechanism of action of this compound would depend on its specific chemical structure and the nature of its interactions with other molecules. For example, it could potentially act as a ligand for certain receptors or enzymes, or it could participate in chemical reactions as a reactant or catalyst.

Future Directions

The potential applications and future directions for research on this compound would depend on its specific properties and reactivity. It could potentially be used in various areas of chemistry and biology, such as drug discovery, materials science, or chemical synthesis.